Cas no 251307-18-3 (1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl-)
1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl-
-
- MDL: MFCD00172173
- Inchi: 1S/C12H16ClN5/c1-16(2)11-14-12(17(3)4)18(15-11)10-7-5-6-9(13)8-10/h5-8H,1-4H3
- InChI Key: WAVUXIAHQJUOHK-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(Cl)=C2)C(N(C)C)=NC(N(C)C)=N1
1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298703-100 mg |
N-[1-(3-Chlorophenyl)-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine; . |
251307-18-3 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB298703-100mg |
N-[1-(3-Chlorophenyl)-3-(dimethylamino)-1H-1,2,4-triazol-5-yl]-N,N-dimethylamine; . |
251307-18-3 | 100mg |
€283.50 | 2025-02-21 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00858273-1g |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 90% | 1g |
¥2401.0 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-1mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 1mg |
¥428 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-2mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 2mg |
¥536 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-5mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 5mg |
¥529 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-10mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 10mg |
¥800 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-20mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 20mg |
¥1083 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661546-25mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 98% | 25mg |
¥1283 | 2023-03-11 | |
| Ambeed | A877823-25mg |
1-(3-Chlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine |
251307-18-3 | 90% | 25mg |
$128.0 | 2024-07-28 |
1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl-
Market Research and Analysis of 1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl- (CAS No. 251307-18-3)
The compound 1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl- (CAS No. 251307-18-3) has emerged as a significant player in the field of chemical biology and pharmaceutical research. This triazole derivative exhibits unique structural properties that make it a valuable tool in drug discovery and development.
Recent studies have highlighted its potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. The compound's ability to modulate key biological pathways has drawn considerable attention from researchers and industry professionals alike.
Market demand for this compound is driven by its use in preclinical studies and early-stage clinical trials. Global suppliers are increasingly focusing on optimizing production processes to meet the growing demand from academic institutions, pharmaceutical companies, and biotechnology firms.
To provide a comprehensive analysis of this compound's market landscape, this report examines its chemical properties, synthesis methods, biological activities, and current market trends. Additionally, it explores the competitive landscape and identifies key opportunities for suppliers and end-users.
251307-18-3 (1H-1,2,4-Triazole-3,5-diamine, 1-(3-chlorophenyl)-N3,N3,N5,N5-tetramethyl-) Related Products
- 303996-65-8(1-(2,4-Dichlorophenyl)-N3,N3,N5,N5-tetramethyl-1H-1,2,4-triazole-3,5-diamine)
- 1247575-06-9(1-(2-Chlorophenyl)-1H-1,2,4-triazol-5-amine)
- 911799-71-8(1-(4-chlorophenyl)-1H-1,2,4-triazol-5-amine)
- 63479-83-4(1H-1,2,4-Triazole-3,5-diamine, N5,1-bis(4-chlorophenyl)-)
- 681261-26-7(1H-1,2,4-TRIAZOLE-3,5-DIAMINE, N5,1-DIPHENYL-)
- 52512-67-1(1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)-)
- 320419-49-6(1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-)
- 63479-81-2(1H-1,2,4-Triazole-3,5-diamine, N3,1-bis(4-chlorophenyl)-)
- 541500-09-8(1H-1,2,4-TRIAZOLE-3,5-DIAMINE, N3,1-DIPHENYL-)
- 40160-05-2(1H-1,2,4-Triazole-3,5-diamine, N3,N3,N5,N5-tetramethyl-1-phenyl-)